Cas no 64640-12-6 (2-(chloromethyl)-5-(4-chlorophenyl)-1,3-oxazole)

• Product Name: 2-(chloromethyl)-5-(4-chlorophenyl)-1,3-oxazole
• CAS No: 64640-12-6
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• MDL: MFCD04115416
• CID: 518464
• PubChem ID: 736966
• Update Time: 2025-04-24

2-(chloromethyl)-5-(4-chlorophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)-
• 2-(CHLOROMETHYL)-5-(4-CHLOROPHENYL)-1,3-OXAZOLE
• 2-(Chloromethyl)-5-(4-chlorophenyl)1,3-oxazole
• 2-(CHLOROMETHYL)-5-(4-CHLOROPHENYL)1,3-OXAZOLE, 97+
• 2-(CHLOROMETHYL)-5-(4-CHLOROPHENYL)1,3-OXAZOLE, 97+%
• SCHEMBL1220436
• E76856
• 2-(Chloromethyl)-5-(4-chlorophenyl)oxazole
• SR-01000725433
• 2-chloromethyl-5-(4-chloro-phenyl)-oxazole
• ALBB-031799
• CHEMBL1570274
• SMR000375622
• F8880-4898
• DTXSID20353146
• SR-01000725433-2
• DB-015470
• MFCD04115416
• LS-11585
• HMS2629L08
• AKOS000270781
• 2-chloromethyl-5-(4-chlorophenyl) oxazole
• EN300-11536
• 64640-12-6
• Z57050125
• MLS000770234
• CJIWAFOZOWCQFI-UHFFFAOYSA-N
• 2-(chloromethyl)-5-(4-chlorophenyl)-1,3-oxazole

• MDL： MFCD04115416
• Inchi： 1S/C10H7Cl2NO/c11-5-10-13-6-9(14-10)7-1-3-8(12)4-2-7/h1-4,6H,5H2
• InChI Key： CJIWAFOZOWCQFI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(CCl)O1

Computed Properties

• Exact Mass: 226.99061
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(chloromethyl)-5-(4-chlorophenyl)-1,3-oxazole

Comprehensive Overview of Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- (CAS No. 64640-12-6)

Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- is a specialized organic compound with the CAS number 64640-12-6. This compound belongs to the oxazole family, which is known for its heterocyclic structure containing oxygen and nitrogen atoms. The presence of chloromethyl and 4-chlorophenyl groups in its structure makes it a valuable intermediate in various chemical syntheses. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

The molecular formula of Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- is C₁₀H₇Cl₂NO, and its molecular weight is 228.07 g/mol. The compound exhibits unique chemical properties, such as moderate solubility in organic solvents and stability under standard conditions. These characteristics make it suitable for use in controlled reactions, particularly in the synthesis of more complex molecules. The chloromethyl group is highly reactive, enabling further functionalization, which is a key feature for drug discovery and development.

One of the most significant applications of Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- is in the pharmaceutical industry. The oxazole ring is a common motif in bioactive molecules, and modifications to this structure can lead to compounds with antimicrobial, anti-inflammatory, or anticancer properties. Recent studies have explored its role in developing novel small-molecule inhibitors, which are a hot topic in drug research. The compound's ability to act as a building block for more complex structures aligns with the growing demand for targeted therapies and precision medicine.

In agrochemical research, Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- has shown promise as a precursor for pesticides and herbicides. The 4-chlorophenyl moiety is often associated with bioactive molecules that can disrupt pest metabolism, making it a valuable component in sustainable agriculture solutions. With the global push toward eco-friendly farming and reduced chemical footprints, this compound is gaining attention for its potential to contribute to greener agrochemical formulations.

The material science field also benefits from the unique properties of Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)-. Its heterocyclic structure can be incorporated into polymers or coatings to enhance durability and resistance to environmental factors. Researchers are investigating its use in advanced materials for electronics, where stability and functionality are critical. This aligns with the current trend of developing high-performance materials for next-generation technologies.

From a market perspective, the demand for Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- is expected to grow, driven by its versatile applications. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and purity, addressing the needs of high-end industries. The compound's relevance in drug discovery and agrochemical innovation positions it as a key player in the specialty chemicals market. Additionally, its role in material science advancements further expands its commercial potential.

For researchers and industry professionals, understanding the safety and handling of Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- is essential. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. The compound's stability under normal conditions makes it relatively easy to handle, but precautions should be taken to avoid unnecessary exposure. This aligns with the broader industry focus on laboratory safety and responsible chemical management.

In conclusion, Oxazole,2-(chloromethyl)-5-(4-chlorophenyl)- (CAS No. 64640-12-6) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the oxazole ring and chloromethyl group, make it a critical intermediate in synthetic chemistry. As industries continue to explore its potential, this compound is poised to play a significant role in advancing scientific research and industrial innovation. Its alignment with current trends such as precision medicine, sustainable agriculture, and high-performance materials ensures its relevance in the years to come.